Cas no 2641602-16-4 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- EN300-37354088
- tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate
- SCHEMBL23343285
- 2641602-16-4
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C10H20N4O3/c1-10(2,3)17-9(15)12-6-8-16-7-4-5-13-14-11/h4-8H2,1-3H3,(H,12,15)
- InChI Key: DPOSJIHDXCKKGQ-UHFFFAOYSA-N
- SMILES: C(=O)(OC(C)(C)C)NCCOCCCN=[N+]=[N-]
Computed Properties
- Exact Mass: 244.15354051g/mol
- Monoisotopic Mass: 244.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.9Ų
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37354088-0.05g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 0.05g |
$647.0 | 2025-03-18 | |
| Enamine | EN300-37354088-0.1g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 0.1g |
$678.0 | 2025-03-18 | |
| Enamine | EN300-37354088-0.25g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 0.25g |
$708.0 | 2025-03-18 | |
| Enamine | EN300-37354088-0.5g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 0.5g |
$739.0 | 2025-03-18 | |
| Enamine | EN300-37354088-1.0g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 1.0g |
$770.0 | 2025-03-18 | |
| Enamine | EN300-37354088-2.5g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 2.5g |
$1509.0 | 2025-03-18 | |
| Enamine | EN300-37354088-5.0g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 5.0g |
$2235.0 | 2025-03-18 | |
| Enamine | EN300-37354088-10.0g |
tert-butyl N-[2-(3-azidopropoxy)ethyl]carbamate |
2641602-16-4 | 95.0% | 10.0g |
$3315.0 | 2025-03-18 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on INDEX NAME NOT YET ASSIGNED
Research Briefing on Compound 2641602-16-4 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly 2641602-16-4, which is currently under investigation for its therapeutic applications. This compound, with the provisional product name INDEX NAME NOT YET ASSIGNED, has garnered significant attention due to its unique chemical structure and promising biological activity. The following briefing provides an overview of the latest research findings, methodologies, and implications for drug development.
The chemical compound 2641602-16-4 belongs to a class of small molecules that exhibit selective binding to specific biological targets. Preliminary studies suggest that this compound may modulate key signaling pathways involved in inflammation and oncogenesis. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and interaction mechanisms with target proteins.
In vitro and in vivo studies have demonstrated that 2641602-16-4 exhibits potent inhibitory effects on certain kinases, which are critical regulators of cellular processes. These findings have been published in peer-reviewed journals, highlighting the compound's potential as a lead candidate for developing new therapeutics. Notably, the compound's pharmacokinetic properties, including bioavailability and metabolic stability, are currently under evaluation to optimize its drug-like characteristics.
The provisional product name, INDEX NAME NOT YET ASSIGNED, reflects the early stage of development and the need for further validation before clinical trials. Researchers are focusing on understanding the compound's safety profile and efficacy in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
Future research directions include exploring the compound's potential in combination therapies and its applicability across various disease indications. The integration of computational modeling and high-throughput screening is expected to further refine the compound's therapeutic index. As the field progresses, 2641602-16-4 and INDEX NAME NOT YET ASSIGNED may represent a significant milestone in the development of next-generation pharmaceuticals.
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